Cas no 1218790-26-1 (1-BOC-7-Methoxyindole-3-boronic acid, pinacol ester)

• Product Name: 1-BOC-7-Methoxyindole-3-boronic acid, pinacol ester
• CAS No: 1218790-26-1
• MF: C₂₀H₂₈BNO₅
• MW: 373.251026153564
• MDL: MFCD14155739
• CID: 857512
• PubChem ID: 53217201
• Update Time: 2025-04-19

1-BOC-7-Methoxyindole-3-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 1-BOC-7-METHOXYINDOLE-3-BORONIC ACID, PINACOL ESTER
• tert-Butyl 7-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate
• DTXSID20682302
• MFCD14155739
• 1H-Indole-1-carboxylic acid, 7-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dimethylethyl ester
• BS-21168
• CS-0173862
• 1-BOC-7-Methoxyindole-3-boronic acid pinacol ester
• AKOS015999327
• tert-Butyl7-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate
• DA-47130
• tert-butyl 7-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate
• 1218790-26-1
• F76820
• 1-BOC-7-Methoxyindole-3-boronic acid, pinacol ester

• MDL： MFCD14155739
• Inchi： 1S/C20H28BNO5/c1-18(2,3)25-17(23)22-12-14(13-10-9-11-15(24-8)16(13)22)21-26-19(4,5)20(6,7)27-21/h9-12H,1-8H3
• InChI Key： GXVNJKPEAWTIRL-UHFFFAOYSA-N
• SMILES： O1B(C2=CN(C(=O)OC(C)(C)C)C3C(=CC=CC2=3)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 373.20600
• Monoisotopic Mass: 373.2060532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92000
• LogP: 3.73230